Cas no 113003-49-9 (α-Chloro-9-anthraldoxime)

• Product Name: α-Chloro-9-anthraldoxime
• CAS No: 113003-49-9
• MF: C₁₅H₁₀ClNO
• MW: 255.699002742767
• MDL: MFCD02179418
• CID: 130015
• PubChem ID: 5706358
• Update Time: 2025-10-22

α-Chloro-9-anthraldoxime Chemical and Physical Properties

Names and Identifiers

• A-CHLORO-9-ANTHRALDOXIME
• ALPHA-CHLORO-9-ANTHRALDOXIME
• -Chloro-9-anthraldoxime
• α-CHLORO-9-ANTHRALDOXIME
• 9-anthracylhydroximoyl chloride
• 9-Anthracenecarboximidoyl chloride, N-hydroxy-
• n-hydroxyanthracene-9-carbimidoyl chloride
• (E)-4-chloroanthracene-10-carbaldehyde oxime
• AKOS015908862
• SCHEMBL3791668
• A inverted exclamation mark-Chloro-9-anthraldoxime
• 113003-49-9
• C58122
• N-hydroxyanthracene-9-carboximidoyl chloride
• (9Z)-N-hydroxyanthracene-9-carboximidoyl chloride
• (E)-N-hydroxyanthracene-9-carbimidoyl chloride
• n-hydroxyanthracene-9-carbimidoylchloride
• α-Chloro-9-anthraldoxime

• MDL： MFCD02179418
• Inchi： 1S/C15H10ClNO/c16-15(17-18)14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9,18H/b17-15-
• InChI Key： HNCKUONLZVGZKH-ICFOKQHNSA-N
• SMILES： Cl/C(/C1C2C=CC=CC=2C=C2C=CC=CC=12)=N\O

Computed Properties

• Exact Mass: 255.04500
• Monoisotopic Mass: 255.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 32.6

Experimental Properties

• PSA: 32.59000
• LogP: 4.36760

Additional information on α-Chloro-9-anthraldoxime

Comprehensive Guide to α-Chloro-9-anthraldoxime (CAS No. 113003-49-9): Properties, Applications, and Market Insights

α-Chloro-9-anthraldoxime (CAS No. 113003-49-9) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound belongs to the anthraldoxime family, characterized by its unique molecular structure, which includes a chloro substituent at the alpha position. The presence of this functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in α-Chloro-9-anthraldoxime due to its versatile applications, ranging from pharmaceuticals to advanced material science.

The molecular formula of α-Chloro-9-anthraldoxime is C₁₄H₁₀ClNO, with a molecular weight of 243.69 g/mol. Its structure features an anthracene backbone, which is known for its stability and aromatic properties. The addition of the oxime group (-C=N-OH) and the chloro substituent introduces unique chemical behavior, such as the ability to participate in condensation reactions and nucleophilic substitutions. These properties make α-Chloro-9-anthraldoxime a sought-after compound for synthesizing more complex molecules, particularly in the development of dyes, pigments, and bioactive agents.

One of the most notable applications of α-Chloro-9-anthraldoxime is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various therapeutic agents. Its ability to form stable complexes with metal ions also makes it useful in catalysis and coordination chemistry. Additionally, the compound's photophysical properties have sparked interest in the field of optoelectronics, where it is explored for potential use in organic light-emitting diodes (OLEDs) and other advanced materials. The growing demand for high-performance materials in electronics and energy storage has further propelled research into α-Chloro-9-anthraldoxime and its derivatives.

From a market perspective, the demand for α-Chloro-9-anthraldoxime is expected to rise, driven by its expanding applications in niche industries. The compound is primarily supplied by specialized chemical manufacturers who focus on high-purity intermediates for research and industrial use. Pricing trends indicate a steady increase, reflecting its growing importance in synthetic chemistry. Furthermore, advancements in green chemistry have led to the development of more sustainable synthesis routes for α-Chloro-9-anthraldoxime, aligning with global efforts to reduce environmental impact in chemical production.

In recent years, the scientific community has shown a heightened interest in the mechanistic studies of α-Chloro-9-anthraldoxime, particularly its role in multi-step organic transformations. Researchers are investigating its potential as a building block for novel heterocyclic compounds, which are crucial in drug discovery and material science. The compound's compatibility with modern synthetic techniques, such as microwave-assisted reactions and flow chemistry, has also been explored, offering new avenues for efficient and scalable production. These developments underscore the compound's relevance in contemporary chemical research.

For laboratories and industries handling α-Chloro-9-anthraldoxime, proper storage and handling protocols are essential to ensure safety and stability. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to prevent degradation. While it is not classified as highly hazardous, standard laboratory safety measures, including the use of personal protective equipment (PPE), are recommended during handling. Regulatory compliance is also a critical consideration, as the compound may be subject to regional chemical safety guidelines.

In summary, α-Chloro-9-anthraldoxime (CAS No. 113003-49-9) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique chemical properties, coupled with its diverse applications, make it a subject of ongoing research and commercial interest. As the demand for specialized chemical intermediates continues to grow, α-Chloro-9-anthraldoxime is poised to play a pivotal role in advancing innovations in pharmaceuticals, materials science, and beyond. For researchers and industry professionals, staying informed about the latest developments related to this compound is crucial for leveraging its full potential.